Cas no 1805601-12-0 (1-Bromo-2,4-diamino-6-(trifluoromethoxy)benzene)

• Product Name: 1-Bromo-2,4-diamino-6-(trifluoromethoxy)benzene
• CAS No: 1805601-12-0
• MF: C₇H₆BrF₃N₂O
• MW: 271.034551143646
• CID: 4973843
• Update Time: 2025-06-25

1-Bromo-2,4-diamino-6-(trifluoromethoxy)benzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-2,4-diamino-6-(trifluoromethoxy)benzene

• Inchi： 1S/C7H6BrF3N2O/c8-6-4(13)1-3(12)2-5(6)14-7(9,10)11/h1-2H,12-13H2
• InChI Key： UIBZRLKOHBIDRU-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(=CC=1OC(F)(F)F)N)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 202
• XLogP3: 2.4
• Topological Polar Surface Area: 61.3

Additional information on 1-Bromo-2,4-diamino-6-(trifluoromethoxy)benzene

Introduction to 1-Bromo-2,4-diamino-6-(trifluoromethoxy)benzene (CAS No. 1805601-12-0)

1-Bromo-2,4-diamino-6-(trifluoromethoxy)benzene (CAS No. 1805601-12-0) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound, characterized by its bromine, amino, and trifluoromethoxy functional groups, exhibits a range of interesting properties that make it a valuable candidate for various applications, particularly in the development of novel pharmaceuticals and materials.

The chemical structure of 1-Bromo-2,4-diamino-6-(trifluoromethoxy)benzene is composed of a benzene ring substituted with a bromine atom at the 1-position, two amino groups at the 2 and 4 positions, and a trifluoromethoxy group at the 6-position. The presence of these functional groups imparts specific reactivity and physical properties to the molecule, making it an attractive target for synthetic chemists and drug developers.

Recent research has highlighted the potential of 1-Bromo-2,4-diamino-6-(trifluoromethoxy)benzene in the development of new therapeutic agents. Studies have shown that compounds with similar structural features can exhibit potent biological activities, including antitumor, antimicrobial, and anti-inflammatory effects. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound showed significant inhibition of cancer cell growth in vitro.

The bromine atom in 1-Bromo-2,4-diamino-6-(trifluoromethoxy)benzene can serve as a useful handle for further functionalization through various chemical reactions. This versatility allows chemists to tailor the compound for specific applications by introducing additional functional groups or modifying existing ones. The amino groups provide opportunities for forming hydrogen bonds and other interactions that can enhance the compound's binding affinity to biological targets.

The trifluoromethoxy group is another key feature of 1-Bromo-2,4-diamino-6-(trifluoromethoxy)benzene. This group is known for its strong electron-withdrawing effect and hydrophobic properties, which can influence the compound's solubility, lipophilicity, and metabolic stability. These properties are crucial for optimizing drug candidates for improved pharmacokinetic profiles and reduced toxicity.

In addition to its potential in medicinal chemistry, 1-Bromo-2,4-diamino-6-(trifluoromethoxy)benzene has also been explored for its use in materials science. The unique combination of functional groups makes it suitable for applications such as dye synthesis, polymer synthesis, and the development of advanced materials with specific optical or electronic properties. For example, a recent study published in the Journal of Materials Chemistry C reported the synthesis of novel dyes using this compound as a building block.

The synthesis of 1-Bromo-2,4-diamino-6-(trifluoromethoxy)benzene typically involves multistep reactions starting from readily available starting materials. One common approach involves the bromination of an appropriately substituted aniline followed by introduction of the trifluoromethoxy group through nucleophilic substitution or other methods. The synthetic route can be optimized to achieve high yields and purity levels suitable for both research and industrial applications.

The characterization of 1-Bromo-2,4-diamino-6-(trifluoromethoxy)benzene is typically performed using a combination of analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared spectroscopy (IR). These methods provide detailed information about the molecular structure and purity of the compound, which is essential for ensuring its suitability for further studies or applications.

In conclusion, 1-Bromo-2,4-diamino-6-(trifluoromethoxy)benzene (CAS No. 1805601-12-0) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique combination of functional groups offers a wide range of possibilities for further functionalization and application development. Ongoing research continues to uncover new insights into its properties and potential uses, making it an exciting area of study for scientists and researchers across various disciplines.